Cas no 1134683-51-4 (1-m-Tolyl-cyclopropylamine Hydrochloride)

• Product Name: 1-m-Tolyl-cyclopropylamine Hydrochloride
• CAS No: 1134683-51-4
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD07995724
• CID: 1023687
• PubChem ID: 24206579
• Update Time: 2025-07-10

1-m-Tolyl-cyclopropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(m-Tolyl)cyclopropanamine hydrochloride
• 1-(3-methylphenyl)cyclopropan-1-amine,hydrochloride
• 1-(M-tolyl)cyclopropamine hydrochloride
• AK102702
• ANW-65478
• CTK8C0925
• KB-215794
• MolPort-004-947-168
• SBB008645
• 1-m-Tolyl-cyclopropylamine hydrochloride
• 1-(M-tolyl)cyclopropanaminehydrochloride
• 1-(m-tolyl)cyclopropan-1-amine hydrochloride
• 1-(3-methylphenyl)cyclopropan-1-amine;hydrochloride
• SB30802
• CS-0217578
• G21964
• DTXSID40639858
• 1-(3-methylphenyl)cyclopropan-1-amine hydrochloride
• EN300-7816665
• 1-(3-Methylphenyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• Z3235027684
• DB-354092
• Cyclopropanamine, 1-(3-methylphenyl)-, hydrochloride (1:1)
• 1134683-51-4
• MFCD07995724
• 1-m-Tolyl-cyclopropylamine Hydrochloride

• MDL： MFCD07995724
• Inchi： 1S/C10H13N.ClH/c1-8-3-2-4-9(7-8)10(11)5-6-10;/h2-4,7H,5-6,11H2,1H3;1H
• InChI Key： QLSTYRGZFGWZJH-UHFFFAOYSA-N
• SMILES： Cl.NC1(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-m-Tolyl-cyclopropylamine Hydrochloride

Introduction to 1-m-Tolyl-cyclopropylamine Hydrochloride (CAS No. 1134683-51-4)

1-m-Tolyl-cyclopropylamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1134683-51-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines and has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tolyl group (methylbenzene) and a cyclopropylamine moiety makes it a structurally interesting molecule, offering potential for various biochemical interactions.

The hydrochloride salt form of 1-m-Tolyl-cyclopropylamine enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations and biological studies. This property is particularly valuable in drug design, where bioavailability and solubility are critical factors. The compound’s stability under various conditions also contributes to its utility in synthetic chemistry and industrial applications.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-m-Tolyl-cyclopropylamine Hydrochloride. Researchers have been investigating its potential role in modulating neurological pathways, particularly due to its structural similarity to certain bioactive amines. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, although further research is necessary to fully elucidate its mechanisms of action.

The cyclopropyl group in 1-m-Tolyl-cyclopropylamine Hydrochloride is a key feature that contributes to its pharmacological profile. Cyclopropane-containing compounds are known for their unique reactivity and biological activity, often leading to novel drug candidates. The combination of the tolyl group and the cyclopropylamine moiety may result in enhanced binding affinity to specific receptors or enzymes, making it a promising scaffold for medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-m-Tolyl-cyclopropylamine Hydrochloride for potential therapeutic applications. Molecular docking studies and virtual screening have identified this compound as a candidate for further investigation in the treatment of neurodegenerative diseases. These computational approaches have accelerated the discovery process, allowing researchers to focus on the most promising molecules.

The synthesis of 1-m-Tolyl-cyclopropylamine Hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as toluidine derivatives and cyclopropanecarboxylic acid esters. The hydrochloride salt is formed by treating the free base with hydrochloric acid, ensuring high purity and yield. Optimizing synthetic routes is crucial for large-scale production, ensuring cost-effectiveness and scalability without compromising quality.

In industrial settings, the production of 1-m-Tolyl-cyclopropylamine Hydrochloride must adhere to stringent quality control measures. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the identity and purity of the compound. These methods ensure that the final product meets the required specifications for pharmaceutical use.

The potential applications of 1-m-Tolyl-cyclopropylamine Hydrochloride extend beyond CNS disorders. Its structural features make it a versatile intermediate in the synthesis of more complex molecules, including analogs with enhanced pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical trials and eventually into therapeutic agents.

Regulatory considerations play a significant role in the development and commercialization of compounds like 1-m-Tolyl-cyclopropylamine Hydrochloride. Compliance with international guidelines ensures that these substances are safe and effective for human use. Preclinical studies are conducted to evaluate toxicity, pharmacokinetics, and pharmacodynamics before moving into human clinical trials. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The future prospects of 1-m-Tolyl-cyclopropylamine Hydrochloride appear promising, with ongoing research aimed at uncovering new therapeutic uses. Innovations in drug delivery systems may further enhance its efficacy by improving bioavailability or targeting specific tissues or cells. Additionally, advances in green chemistry principles could lead to more sustainable synthetic methods, reducing environmental impact while maintaining high yields.

In conclusion, 1-m-Tolyl-cyclopropylamine Hydrochloride (CAS No. 1134683-51-4) is a compound with significant potential in pharmaceutical research and development. Its unique structure, solubility properties, and preliminary pharmacological findings make it an attractive candidate for further study. As research continues, we can expect more insights into its applications across various medical fields, contributing to advancements in patient care.